Cas no 62188-97-0 (3,5-Pyrazolidinedione, 4,4-diethyl-1,2-bis(4-nitrobenzoyl)-)

• Product Name: 3,5-Pyrazolidinedione, 4,4-diethyl-1,2-bis(4-nitrobenzoyl)-
• CAS No: 62188-97-0
• MF: C₂₁H₁₈N₄O₈
• MW: 454.389625072479
• CID: 454985
• PubChem ID: 12316670
• Update Time: 2025-04-19

3,5-Pyrazolidinedione, 4,4-diethyl-1,2-bis(4-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione, 4,4-diethyl-1,2-bis(4-nitrobenzoyl)-
• 4,4-diethyl-1,2-bis(4-nitrobenzoyl)pyrazolidine-3,5-dione
• DTXSID60487737
• 62188-97-0

• Inchi： 1S/C21H18N4O8/c1-3-21(4-2)19(28)22(17(26)13-5-9-15(10-6-13)24(30)31)23(20(21)29)18(27)14-7-11-16(12-8-14)25(32)33/h5-12H,3-4H2,1-2H3
• InChI Key： XKHBDTNTANSVNI-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)N1C(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)(CC)CC

Computed Properties

• Exact Mass: 454.11254
• Monoisotopic Mass: 454.11246355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 161.04